Cas no 899350-32-4 (3-Bromo-benzenebutanoic Acid)

3-Bromo-benzenebutanoic Acid structure

Product Name:3-Bromo-benzenebutanoic Acid

CAS No:899350-32-4

MF:C₁₀H₁₁BrO₂

MW:243.097142457962

MDL:MFCD06810495

CID:715169

PubChem ID:18329455

Update Time:2024-10-26

3-Bromo-benzenebutanoic Acid Chemical and Physical Properties

Names and Identifiers

- 4-(3-Bromophenyl)butanoic acid
- 3-bromoBenzenebutanoic acid
- 3-Bromo-benzenebutanoic Acid
- BENZENEBUTANOIC ACID, 3-BROMO-
- 4-(3-BROMO-PHENYL)-BUTYRIC ACID
- PubChem17542
- Benzenebutanoic acid,3-bromo-
- 4-(3-bromophenyl)butyric acid
- MJSLVHKDBWJPCL-UHFFFAOYSA-N
- 4924AC
- BC004259
- EN000261
- AK116882
- ST2405343
- Z1427992243
- 3-Bromobenzenebutanoic acid (ACI)
- DTXSID80592857
- 899350-32-4
- EN300-103240
- MFCD06810495
- CS-W021989
- SB39714
- 4-(3-Bromophenyl)butanoicacid
- F13630
- SCHEMBL1445967
- AC-25647
- DS-2811
- Z1097106911
- DB-078551
- AKOS005265050
- SY111085
- MDL： MFCD06810495
- Inchi： 1S/C10H11BrO2/c11-9-5-1-3-8(7-9)4-2-6-10(12)13/h1,3,5,7H,2,4,6H2,(H,12,13)
- InChI Key： MJSLVHKDBWJPCL-UHFFFAOYSA-N
- SMILES： O=C(CCCC1C=C(Br)C=CC=1)O

Computed Properties

Exact Mass: 241.99400
Monoisotopic Mass: 241.99424g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 4
Complexity: 170
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 37.3
XLogP3: 2.7

Experimental Properties

Color/Form: No data avaiable
Density: 1.5±0.1 g/cm3
Melting Point: No data available
Boiling Point: 351.0±17.0 °C at 760 mmHg
Flash Point: 166.1±20.9 °C
PSA: 37.30000
LogP: 2.85640
Vapor Pressure: No data available

3-Bromo-benzenebutanoic Acid Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：Store at 4 ° C, -4 ° C is better

3-Bromo-benzenebutanoic Acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	05R0325-1g	4-(3-Bromo-phenyl)-butyric acid	899350-32-4	96%	1g	2527.17CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	05R0325-5g	4-(3-Bromo-phenyl)-butyric acid	899350-32-4	96%	5g	10108.67CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	05R0325-500mg	4-(3-Bromo-phenyl)-butyric acid	899350-32-4	96%	500mg	1679.12CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	05R0325-250mg	4-(3-Bromo-phenyl)-butyric acid	899350-32-4	96%	250mg	1263.58CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	05R0325-100mg	4-(3-Bromo-phenyl)-butyric acid	899350-32-4	96%	100mg	1060.05CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	05R0325-50mg	4-(3-Bromo-phenyl)-butyric acid	899350-32-4	96%	50mg	831.08CNY	2021-05-07
Chemenu	CM126286-1g	4-(3-bromophenyl)butanoic acid	899350-32-4	95%	1g	$327	2021-06-17
Alichem	A019120731-1g	4-(3-Bromophenyl)butanoic acid	899350-32-4	95%	1g	$346.50	2023-08-31
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-ST907-200mg	3-Bromo-benzenebutanoic Acid	899350-32-4	95+%	200mg	592.0CNY	2021-07-12
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-ST907-50mg	3-Bromo-benzenebutanoic Acid	899350-32-4	95+%	50mg	250.0CNY	2021-07-12

3-Bromo-benzenebutanoic Acid Production Method

Production Method 1

62903-13-3

899350-32-4

Reaction Conditions

1.1 Reagents: Acetic acid , Hydrogen Catalysts: Palladium ; 70 °C

Reference

: Highly enantioselective [3+2] coupling of cyclic enamides with quinone monoimines promoted by a chiral phosphoric acid

Zhang, Minmin; Yu, Shuowen; Hu, Fangzhi; Liao, Yijun; Liao, Lihua; et al, Chemical Communications (Cambridge, 2016, 52(56), 8757-8760

Production Method 2

62903-13-3

899350-32-4

Reaction Conditions

1.1 Reagents: Potassium hydroxide , Hydrazine hydrate (1:1) Solvents: Ethylene glycol ; 2 h, 140 °C; 140 °C → 220 °C; 1 h, 220 °C; 220 °C → rt
1.2 Reagents: Hydrochloric acid Solvents: Water

Reference

: A facile synthesis of pyrrolo-(di)-benzazocinones via an intramolecular N-acyliminium ion cyclization

King, Frank D.; Aliev, Abil E.; Caddick, Stephen; Tocher, Derek A.; Courtier-Murias, Denis, Organic & Biomolecular Chemistry, 2009, 7(1), 167-177